2-(3-Pyridin-3-yl-propyl)-pyrrolidine-2-carboxylic acid amide hydrochloride

• IUPAC Name: 2-(3-pyridin-3-ylpropyl)pyrrolidine-2-carboxamide;hydrochloride
• InChI: InChI=1S/C13H19N3O.ClH/c14-12(17)13(7-3-9-16-13)6-1-4-11-5-2-8-15-10-11;/h2,5,8,10,16H,1,3-4,6-7,9H2,(H2,14,17);1H
• InChI Key: XGJBVCNKLUGUEX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)(CCCC2=CN=CC=C2)C(=O)N.Cl
• Molecular Formula: C13H20ClN3O
• Molecular Weight: 269.77 g/mol
• CAS No.: 1361114-87-5

Description

2-(3-Pyridin-3-yl-propyl)-pyrrolidine-2-carboxylic acid amide hydrochloride is a useful research compound. Its molecular formula is C13H20ClN3O and its molecular weight is 269.77 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enantioselective Biotransformations in Organic Synthesis

Chen et al. (2012) explored the use of pyrrolidine-2,5-dicarboxamides, closely related to the compound , in organic synthesis. They demonstrated their applicability in the synthesis of enantiomerically pure compounds, a crucial aspect in pharmaceuticals and other chemical industries (Chen, Gao, Wang, Zhao, & Wang, 2012).

Antimicrobial Activity

Patel, Agravat, and Shaikh (2011) investigated pyridine derivatives, similar to the compound , for their antimicrobial activity. This research is significant for developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Factor Xa Inhibitory Activity

Anselm et al. (2010) studied a series of pyrrolidine-3,4-dicarboxylic acid amides for their potential as factor Xa inhibitors, indicating its relevance in anticoagulant therapy (Anselm et al., 2010).

Bioconjugation in Aqueous Media

Nakajima and Ikada (1995) examined amide formation by carbodiimide, which is relevant to the compound's chemistry. Their findings are pivotal in bioconjugation techniques in biomedical applications (Nakajima & Ikada, 1995).

Synthesis of ω-Heterocyclic Amino Acids

Singh et al. (2005) utilized similar amide activation techniques for synthesizing ω-heterocyclic-β-amino acids. This is relevant in the development of novel pharmaceuticals (Singh, Sinha, Jain, Salman, Naqvi, & Anand, 2005).

Efficient Amidation Techniques

Kang et al. (2008) demonstrated the efficient amidation of carboxylic acids using compounds related to 2-(3-Pyridin-3-yl-propyl)-pyrrolidine-2-carboxylic acid amide hydrochloride. This is significant in organic and medicinal chemistry (Kang, Yim, Won, Kim, Kim, Kim, Lee, & Yoon, 2008).

Biochemical Analysis

Biochemical Properties

2-(3-Pyridin-3-yl-propyl)-pyrrolidine-2-carboxylic acid amide hydrochloride plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with prenylated-flavin mononucleotide-dependent decarboxylases, which facilitate the decarboxylation of unsaturated carboxylic acids through a novel mechanism involving 1,3-dipolar cyclo-addition chemistry

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the activity of G-protein-coupled receptors involved in inflammatory conditions . This modulation can lead to changes in cellular responses, making it a valuable tool for studying cell signaling and gene regulation.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression. The compound’s interaction with prenylated-flavin mononucleotide-dependent decarboxylases, for instance, involves a unique mechanism that facilitates decarboxylation reactions . Understanding these molecular interactions is essential for elucidating the compound’s mechanism of action.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic benefits, while higher doses could lead to toxic or adverse effects. Understanding the dosage-response relationship is crucial for determining the compound’s safety and efficacy in preclinical studies .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism. For instance, its interaction with prenylated-flavin mononucleotide-dependent decarboxylases highlights its role in decarboxylation reactions . These interactions can affect metabolic flux and metabolite levels, providing insights into the compound’s metabolic fate.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by various transporters and binding proteins. These interactions determine its localization and accumulation, which are critical for its biological activity . Understanding these processes is essential for optimizing its therapeutic potential.